Cas no 838812-25-2 (N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine)

• Product Name: N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine
• CAS No: 838812-25-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5095330
• Update Time: 2025-06-08

N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1-(2-furanylmethyl)-N1-(3-methoxypropyl)-
• N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine

• Inchi： 1S/C12H22N2O2/c1-15-9-4-8-14(7-3-6-13)11-12-5-2-10-16-12/h2,5,10H,3-4,6-9,11,13H2,1H3
• InChI Key： NNEIPPGWCDZOCN-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)CCCOC)CCN

Additional information on N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine

Comprehensive Overview of N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine (CAS No. 838812-25-2)

N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine (CAS No. 838812-25-2) is a specialized organic compound with a unique molecular structure that combines furan and methoxypropyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both furan and methoxypropyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel chemical entities in drug discovery and sustainable agriculture.

The compound's CAS No. 838812-25-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine, reflects its intricate bonding pattern, which includes a diamine backbone linked to a furfuryl group and a methoxypropyl side chain. This structural complexity contributes to its unique reactivity and solubility profiles, making it a valuable candidate for catalytic applications and polymer chemistry. Recent studies have highlighted its potential as a ligand in transition metal catalysis, a topic of high interest in green chemistry initiatives.

In the context of current trends, N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine aligns with the search for bio-based chemicals and sustainable synthesis methods. The furan ring, derived from renewable resources like biomass, positions this compound as an eco-friendly alternative to petroleum-derived intermediates. This aspect resonates with the global push toward circular economy models, where reducing carbon footprints is a priority. Additionally, its methoxypropyl moiety enhances compatibility with polar solvents, a feature highly sought after in formulations for coatings and adhesives.

From a technical perspective, the synthesis of CAS No. 838812-25-2 typically involves multi-step reactions, including reductive amination and etherification. Optimizing these processes to achieve high yields and purity is a focal point for chemists, as reflected in frequent queries about scalable production methods and cost-effective catalysts. The compound's stability under various pH conditions also makes it a subject of interest for drug delivery systems, particularly in designing pH-responsive carriers for targeted therapies.

Another area where N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine shows promise is in the development of advanced materials. Its bifunctional nature allows for cross-linking in polymer networks, improving mechanical strength and thermal resistance. This has led to exploratory research in smart textiles and self-healing coatings, addressing consumer demands for durable and functional materials. Furthermore, its potential as a chelating agent has sparked investigations into wastewater treatment, where heavy metal sequestration is a pressing environmental concern.

In summary, N-(2-furylmethyl)-N-(3-methoxypropyl)propane-1,3-diamine (CAS No. 838812-25-2) represents a multifaceted compound with broad applicability across industries. Its alignment with sustainability goals, coupled with its structural versatility, ensures its relevance in ongoing scientific and industrial advancements. As research continues to uncover new uses, this compound is poised to play a pivotal role in innovations ranging from green chemistry to next-generation materials.